Cas no 102247-42-7 (3,3’-Dihexadecylcyclocarbocyanine Iodide)

• Product Name: 3,3’-Dihexadecylcyclocarbocyanine Iodide
• CAS No: 102247-42-7
• MF: C₄₉H₇₇IN₂O₂
• MW: 853.05236697197
• CID: 1065017
• Update Time: 2025-05-20

3,3’-Dihexadecylcyclocarbocyanine Iodide Chemical and Physical Properties

Names and Identifiers

• 3,3’-Dihexadecylcyclocarbocyanine Iodide
• (2E)-3-hexadecyl-2-[(E)-3-(3-hexadecyl-1,3-benzoxazol-3-ium-2-yl)prop-2-enylidene]-1,3-benzoxazole,iodide
• 3,3'-Dihexadecylcyclocarbocyanine Iodide
• 3,3`-Dihexadecylcyclocarbocyanine Iodide
• 3-Hexadecyl-2-[3-(3-hexadecyl-2(3H)-benzoxazolylidene)-1-propen-1-yl]benzoxazolium Iodide
• 3-Hexadecyl-2-[3-(3-hexadecyl-2(3H)-benzoxazolylidene)-1-propenyl]benzoxazolium,Iodide

• Inchi： 1S/C49H77N2O2.HI/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-33-42-50-44-36-29-31-38-46(44)52-48(50)40-35-41-49-51(45-37-30-32-39-47(45)53-49)43-34-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h29-32,35-41H,3-28,33-34,42-43H2,1-2H3;1H/q+1;/p-1
• InChI Key： ZOFWCHMONZQZON-UHFFFAOYSA-M
• SMILES： [I-].O1C2C=CC=CC=2[N+](=C1/C=C/C=C1\N(C2C=CC=CC=2O\1)CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 852.50300

Experimental Properties

• PSA: 35.09000
• LogP: 12.00960

Additional information on 3,3’-Dihexadecylcyclocarbocyanine Iodide

Recent Advances in the Application of 3,3’-Dihexadecylcyclocarbocyanine Iodide (CAS: 102247-42-7) in Chemical Biology and Medicine

3,3’-Dihexadecylcyclocarbocyanine Iodide (DiD), with the CAS number 102247-42-7, is a lipophilic fluorescent dye widely used in biological and medical research for membrane labeling and cell tracking. Recent studies have highlighted its utility in advanced imaging techniques, drug delivery systems, and diagnostic applications. This research brief synthesizes the latest findings on DiD, focusing on its chemical properties, mechanisms of action, and emerging applications in the field of chemical biology and medicine.

One of the key advancements in the use of DiD is its application in live-cell imaging and super-resolution microscopy. Researchers have leveraged its photostability and high fluorescence quantum yield to visualize dynamic cellular processes, such as membrane fusion and vesicle trafficking. A 2023 study published in Nature Chemical Biology demonstrated that DiD-labeled liposomes could be used to track the real-time interaction of nanoparticles with cancer cells, providing insights into targeted drug delivery mechanisms.

In addition to imaging, DiD has shown promise in the development of theranostic agents. A recent study in Advanced Materials reported the synthesis of DiD-conjugated polymeric nanoparticles for simultaneous imaging and photothermal therapy of tumors. The study found that these nanoparticles exhibited enhanced tumor accumulation and minimal off-target effects, making them a potential candidate for precision medicine applications.

Another significant area of research involves the use of DiD in studying lipid rafts and membrane dynamics. Its lipophilic nature allows it to integrate into lipid bilayers, enabling researchers to probe the organization and fluidity of cell membranes. A 2022 paper in Journal of the American Chemical Society utilized DiD to investigate the role of cholesterol in membrane microdomain formation, shedding light on the molecular basis of membrane-associated diseases.

Despite its widespread use, challenges remain in optimizing DiD’s performance for specific applications. Recent efforts have focused on modifying its chemical structure to improve solubility and reduce aggregation. For instance, a 2023 study in Bioconjugate Chemistry introduced PEGylated derivatives of DiD, which showed improved stability and biocompatibility in vivo.

In conclusion, 3,3’-Dihexadecylcyclocarbocyanine Iodide (102247-42-7) continues to be a versatile tool in chemical biology and medicine. Its applications in imaging, drug delivery, and membrane research underscore its importance in advancing our understanding of complex biological systems. Future research should aim to address existing limitations and explore novel formulations to further expand its utility in translational medicine.